sodium;4-hydroxy-3,3-dimethyl-2-oxobutanoate

• IUPAC Name: sodium;4-hydroxy-3,3-dimethyl-2-oxobutanoate
• InChI: InChI=1S/C6H10O4.Na/c1-6(2,3-7)4(8)5(9)10;/h7H,3H2,1-2H3,(H,9,10);/q;+1/p-1
• InChI Key: RQTYRHPYDSIWCD-UHFFFAOYSA-M
• Canonical SMILES: CC(C)(CO)C(=O)C(=O)[O-].[Na+]
• Molecular Formula: C6H9NaO4
• Molecular Weight: 168.12 g/mol

Description

The compound with the identifier “sodium;4-hydroxy-3,3-dimethyl-2-oxobutanoate” is a chemical entity registered in the PubChem database It is known for its unique properties and applications in various scientific fields

Chemical Reactions Analysis

sodium;4-hydroxy-3,3-dimethyl-2-oxobutanoate undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and specific catalysts. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used .

Scientific Research Applications

sodium;4-hydroxy-3,3-dimethyl-2-oxobutanoate has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methodologies. In biology, it may be used to investigate cellular processes and molecular interactions. In medicine, it could be explored for its potential therapeutic effects. Additionally, it has applications in various industrial processes, including the development of new materials and chemical products .

Mechanism of Action

The mechanism of action of sodium;4-hydroxy-3,3-dimethyl-2-oxobutanoate involves its interaction with specific molecular targets and pathways. It may bind to certain receptors or enzymes, leading to a cascade of biochemical events. The exact molecular targets and pathways involved depend on the specific context in which the compound is used .

Comparison with Similar Compounds

sodium;4-hydroxy-3,3-dimethyl-2-oxobutanoate can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar chemical structures or functional groups. The comparison can be based on various parameters, such as reactivity, stability, and biological activity. Some similar compounds include those identified through PubChem’s 2-D and 3-D neighboring sets .